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Abstract: This technical guide provides a comprehensive overview of the key spectroscopic
characteristics of 2-Piperazinecarboxaldehyde (CAS 773866-77-6), a valuable heterocyclic building
block in medicinal chemistry and drug development. Due to the limited availability of public
experimental spectra for this specific isomer, this document leverages high-fidelity predictive models
and established principles of spectroscopic interpretation to offer a robust analytical framework. This
guide is intended for researchers, scientists, and drug development professionals to aid in the
identification, characterization, and quality control of 2-Piperazinecarboxaldehyde.

Introduction: The Significance of 2-
Piperazinecarboxaldehyde

2-Piperazinecarboxaldehyde, with the molecular formula CsH10N20 and a molecular weight of 114.15
g/mol , is a bifunctional molecule featuring a reactive aldehyde group and a piperazine scaffold.[1] The
piperazine ring is a privileged structure in medicinal chemistry, known for improving the
pharmacokinetic and pharmacodynamic properties of drug candidates. The aldehyde at the 2-position
provides a versatile handle for a wide array of chemical transformations, including reductive amination,
oxidation to a carboxylic acid, and the formation of various heterocyclic systems.
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Given its potential as a key intermediate, a thorough understanding of its spectroscopic properties is
paramount for unambiguous identification and for monitoring reaction progress. This guide provides an
in-depth analysis of its expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data.

Molecular Structure and Properties:

Property Value Source
IUPAC Name piperazine-2-carbaldehyde [1]
CAS Number 773866-77-6 [1]
Molecular Formula CsH10N20 [1]
Molecular Weight 114.15 g/mol [1]
XLogP3-AA -1.3 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor Count 3 [1]

digraph "2 Piperazinecarboxaldehyde Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="sans-serif", fontsize=12];

edge [fontname="sans-serif", fontsize=10];

// Atom nodes

N1 [label="N1", pos="0,1.5!"];

C2 [label="(C2", pos="1.3,1.5!"];

C3 [label="C3", pos="1.3,0!"];

N4 [label="N4", pos="0,0!"];

C5 [label="(C5", pos="-1.3,0!"];

C6 [label="C6", pos="-1.3,1.5!"];

H N1 [label="H", pos="-0.5,2.2!"];

H N4 [label="H", pos="-0.5,-0.7!"1];

C aldehyde [label="C7(CHO)", pos="2.6,2.2!"];
0 aldehyde [label="0", pos="3.6,2.2!"];
H aldehyde [label="H", pos="2.6,3!"];
H2 a [label="H", pos="1.8,1.8!"];
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H3 a
H3 b
H5 a
H5 b
H6 a
H6 b

// Edges for the

N1 -
Cc2 -
C3 -
N4 -
5 -
Co -

[label="H",
[label="H",
[label="H",
[label="H",
[label="H",
[Llabel="H",

C2;
C3;
N4 ;
C5;
C6;
N1;

pos="1.8, -0.3!"];
pos="0.8, -0.3!"];
pos="-1.8, -0.3!"];
pos="-0.8, -0.3!"];
pos="-1.8, 1.8!"];
pos="-0.8, 1.8!"];

piperazine ring

// Edges for substituents
N1 -- H N1;
N4 -- H N4;

C2 -- C _aldehyde;
C aldehyde -- 0 aldehyde [style=double];

C aldehyde -- H aldehyde;

Cc2 -
C3 -
C3 -
5 -
Cc5 -
Co -
Co -
}

H2 a;
H3 a;
H3 b;
H5 a;
H5 b;
H6 a;
H6 b;

Caption: Molecular structure of 2-Piperazinecarboxaldehyde with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The

following sections detail the predicted H and 3C NMR spectra for 2-Piperazinecarboxaldehyde.
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'H NMR Spectroscopy

The proton NMR spectrum provides information on the number of different types of protons, their
chemical environment, and their connectivity.

Experimental Protocol (General):

» Dissolve ~5-10 mg of 2-Piperazinecarboxaldehyde in 0.6-0.7 mL of a deuterated solvent (e.g.,
CDCls, D20, or DMSO-ds).

» Transfer the solution to a 5 mm NMR tube.
¢ Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

» Process the data, including Fourier transformation, phase correction, and baseline correction.
Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.qg.,
TMS).

Predicted *H NMR Data (in D20 at 400 MHz):
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Chemical Shift

Multiplicity
(3, ppm)

Integration

Assighment

Causality of
Chemical Shift

~9.6 Singlet

1H

H-C=0

The aldehydic
proton is highly
deshielded due to
the electron-
withdrawing nature
of the adjacent

oxygen atom.

~3.5-3.7 Multiplet

1H

H-2

This methine
proton is adjacent
to the electron-
withdrawing
aldehyde group
and the nitrogen
atom, causing a
downfield shift.

~3.0-34 Multiplet

6H

H-3, H-5, H-6

These are the
methylene protons
of the piperazine
ring. Their signals
are expected to be
complex due to
diastereotopicity
and coupling with
each other and
with the H-2

proton.

~2.0-3.0 Broad Singlet

2H

N-H

The chemical shift
of N-H protons is
variable and
depends on
concentration,
temperature, and
solvent. In D20,
these protons will

exchange with
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deuterium and the
signal may

disappear.

Interpretation Insights:
* The presence of the singlet at ~9.6 ppm is a definitive indicator of the aldehyde functionality.

* The complexity of the signals in the 3.0-3.7 ppm region arises from the chiral center at C-2, which
makes the adjacent methylene protons diastereotopic. This can lead to complex splitting patterns
(e.g., doublet of doublets, or multiplets).

* Running the experiment in D20 will cause the N-H protons to be replaced by deuterium, leading to
the disappearance of their signal and a simplification of the spectra of adjacent protons. This can be
a useful diagnostic experiment.

BC NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the different carbon environments in the
molecule.

Experimental Protocol (General):

* Prepare a more concentrated sample (~20-50 mg in 0.6-0.7 mL of deuterated solvent).

¢ Acquire a proton-decoupled 3C NMR spectrum.

o Typical acquisition times are longer than for *H NMR due to the lower natural abundance of 13C.

Predicted 3C NMR Data (in D20 at 100 MHz):
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Chemical Shift (6, ppm) Assighment Causality of Chemical Shift

The carbonyl carbon of the
~200-205 C=0 aldehyde is highly deshielded and
appears significantly downfield.

This carbon is attached to two

heteroatoms (N and the C of the

~60-65 C-2 o
carbonyl group), resulting in a
downfield shift.

These are the sp3 hybridized
carbons of the piperazine ring.
~45-55 C-3,C-5,C-6

Their chemical shifts are in the

typical range for aliphatic amines.

Expertise in Interpretation:
+ The downfield signal above 200 ppm is characteristic of an aldehyde or ketone.

* The number of signals in the aliphatic region (~45-65 ppm) will confirm the number of non-equivalent
carbons in the piperazine ring. Due to the substituent at C-2, all other ring carbons may be
chemically non-equivalent, potentially leading to four distinct signals for the piperazine ring carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Experimental Protocol (General):

For a liquid sample, a thin film can be prepared between two NaCl or KBr plates.

For a solid sample, a KBr pellet or a Nujol mull can be prepared.

Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for a neat sample.

The spectrum is recorded, typically over the range of 4000-400 cm~1.

Predicted Key IR Absorptions:
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Wavenumber (cm~?) Intensity Vibration Functional Group

~3300-3400 Medium, Broad N-H stretch Secondary Amine (N-H)

~2950-2850 Medium-Strong C-H stretch Aliphatic C-H

~2820 and ~2720 Medium, Sharp C-H stretch (Fermi Aldehyde C-H
resonance)

~1720-1740 Strong, Sharp C=0 stretch Aldehyde C=0

~1450 Medium C-H bend Methylene scissoring

~1100-1200 Medium C-N stretch Aliphatic Amine

Trustworthiness of Interpretation:

e The strong, sharp peak around 1720-1740 cm~1 is a highly reliable indicator of the aldehyde carbonyl
group.

¢ The two medium, sharp peaks around 2820 cm~* and 2720 cm~! (Fermi resonance) are
characteristic of the C-H stretch of an aldehyde and can be used to distinguish it from other carbonyl-
containing functional groups.

+ The broad absorption in the 3300-3400 cm~! region is indicative of the N-H stretching vibrations of
the secondary amines in the piperazine ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a
molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol (General):

¢ Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or
after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

+ lonize the sample using a suitable technique, such as Electron lonization (El) or Electrospray
lonization (ESI).

* Analyze the resulting ions based on their mass-to-charge ratio (m/z).
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Predicted Mass Spectrometry Data:

m/z Proposed Fragment

114 [M]* (Molecular lon for El) or [M+H]* (for ESI)
85 [M - CHOJ*

70 [M - CH2NCHOJ*

56 [CsHeN]*

43 [C2HsN]*

Proposed Fragmentation Pathway (Electron lonization):

[CsHeN]*
- CH2 m/z = 56
[CsH10N20]* - CHO > [CaHoN2]* - NH > [CaHsN]* /
m/z = 114 m/z = 85 m/z = 70 -HCN
m/z = 43

Click to download full resolution via product page

Caption: A plausible mass fragmentation pathway for 2-Piperazinecarboxaldehyde under El
conditions.

Authoritative Grounding in Fragmentation: The initial fragmentation is likely to be the loss of the formyl
radical (CHO), a common a-cleavage for aldehydes, leading to the fragment at m/z 85. Subsequent
fragmentations would involve the characteristic ring cleavage of the piperazine moiety.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic analysis of 2-
Piperazinecarboxaldehyde. The presented *H NMR, 3C NMR, IR, and MS data, along with their
interpretations, offer a solid foundation for researchers working with this compound. While this guide is
based on well-established spectroscopic principles and high-quality prediction models, it is imperative
that experimental data be acquired and compared with these predictions for definitive structural
confirmation and quality assessment in a laboratory setting.
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" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential
and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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